Cas no 159148-87-5 ([3-(1H-imidazol-1-ylmethyl)phenyl]methanamine)

• Product Name: [3-(1H-imidazol-1-ylmethyl)phenyl]methanamine
• CAS No: 159148-87-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD09735932
• CID: 1107003
• PubChem ID: 16789170
• Update Time: 2025-08-03

[3-(1H-imidazol-1-ylmethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-ylmethyl)-Benzenemethanamine
• [3-(1H-imidazol-1-ylmethyl)phenyl]methanamine
• 159148-87-5
• F8881-2727
• {3-[(1H-imidazol-1-yl)methyl]phenyl}methanamine
• 1-[3-(1H-imidazol-1-ylmethyl)phenyl]methanamine
• 1-{3-[(1h-imidazol-1-yl)methyl]phenyl}methanamine
• TS-01483
• SCHEMBL24733003
• EN300-32042
• [3-(imidazol-1-ylmethyl)phenyl]methanamine
• AKOS000144424
• 3-(1H-Imidazol-1-ylmethyl)benzylamine
• CS-0246242

• MDL： MFCD09735932
• Inchi： 1S/C11H13N3/c12-7-10-2-1-3-11(6-10)8-14-5-4-13-9-14/h1-6,9H,7-8,12H2
• InChI Key： OHRAFCDXQJMMTQ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84

Additional information on [3-(1H-imidazol-1-ylmethyl)phenyl]methanamine

Comprehensive Overview of [3-(1H-imidazol-1-ylmethyl)phenyl]methanamine (CAS No. 159148-87-5)

[3-(1H-imidazol-1-ylmethyl)phenyl]methanamine, with the CAS number 159148-87-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring and a phenylmethanamine moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules targeting central nervous system (CNS) disorders and inflammatory pathways.

The compound’s imidazole component is a critical pharmacophore found in many FDA-approved drugs, such as antifungal agents and histamine H2-receptor antagonists. This has led to increased exploration of [3-(1H-imidazol-1-ylmethyl)phenyl]methanamine as a building block for novel therapeutics. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and personalized therapy. Its CAS No. 159148-87-5 is frequently searched in academic databases, reflecting its relevance in modern pharmacology.

From a synthetic chemistry perspective, [3-(1H-imidazol-1-ylmethyl)phenyl]methanamine is synthesized via multi-step organic reactions, including N-alkylation and reductive amination. Its purity and stability are crucial for downstream applications, prompting rigorous analytical validation using techniques like HPLC and mass spectrometry. The compound’s logP and solubility profiles are also key considerations for formulation scientists, especially in the context of drug delivery systems.

In the context of AI-driven drug discovery, CAS No. 159148-87-5 has emerged as a candidate for virtual screening and molecular docking studies. Computational models predict its affinity for G-protein-coupled receptors (GPCRs), a hot topic in biotech innovation. This aligns with frequent user queries about "imidazole derivatives in drug design" and "small molecule CNS therapeutics." The compound’s potential to cross the blood-brain barrier (BBB) further fuels interest in neurodegenerative disease research.

Environmental and regulatory aspects of [3-(1H-imidazol-1-ylmethyl)phenyl]methanamine are also under scrutiny. While not classified as hazardous, its biodegradation and eco-toxicity are evaluated to comply with green chemistry principles. This resonates with growing public interest in sustainable pharmaceuticals and green synthesis methods, frequently searched in academic and industrial circles.

In summary, [3-(1H-imidazol-1-ylmethyl)phenyl]methanamine (159148-87-5) represents a promising scaffold in medicinal chemistry. Its dual functionality—combining aromatic and heterocyclic features—positions it at the forefront of innovative drug development. As research progresses, this compound may unlock new therapeutic avenues, addressing unmet medical needs in neurology, immunology, and beyond.